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Compound of Interest

Compound Name: Tilazol

Cat. No.: B1209633

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the appropriate use and dosage
calculation of Tilazol® (a combination of tiletamine hydrochloride and zolazepam
hydrochloride) for anesthesia in swine. The following sections detail recommended dosages,
experimental protocols, and the underlying pharmacological pathways.

Quantitative Data Summary

The following tables summarize recommended dosages for Tilazol® in swine, both as a sole
agent and in combination with other anesthetic drugs. Dosages are provided for both
intramuscular (IM) and intravenous (IV) routes of administration.

Table 1: Intramuscular (IM) Tilazol® Dosage for Swine
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Table 2: Intravenous (1V) Tilazol® Dosage for Swine
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Tiletamine-
Anesthetic Zolazepam Other Agents .
Typical Use Reference(s)
Protocol Dosage (mglkg)
(mglkg)
Induction of

] anesthesia, with
Tilazol® alone 20-4.0 - N [6]
additional doses

as needed

Table 3: Pharmacokinetic Parameters of Tiletamine and Zolazepam in Swine (Intramuscular
Administration of 3 mg/kg of each)

Parameter Tiletamine Zolazepam Reference(s)

Apparent Clearance

134 11 [7]
(L/h)

Half-life (h) 1.97 2.76 [7]

Experimental Protocols
Protocol for Intramuscular Anesthesia with Tilazol® and
Xylazine (TX)

This protocol is suitable for inducing anesthesia for minor surgical procedures or for sedation to
facilitate endotracheal intubation.

Materials:

Tilazol® (reconstituted to 100 mg/mL)

Xylazine (100 mg/mL)

Sterile syringes and needles (18-20 gauge)

Animal scale
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» Monitoring equipment (pulse oximeter, ECG, thermometer)
Procedure:

o Animal Preparation: Fast the swine for 12 hours with free access to water to reduce the risk
of regurgitation and aspiration.

o Dosage Calculation: Accurately weigh the animal. Calculate the required volume of Tilazol®
(4.4 mg/kg) and xylazine (2.2 mg/kg).[3][4]

o Administration: Draw the calculated volumes of Tilazol® and xylazine into a single syringe.
Administer as a deep intramuscular injection in the neck muscles behind the ear. For larger
volumes, it may be necessary to split the dose into two injection sites.[3]

e Monitoring: Onset of recumbency is typically within 5 minutes.[5] Monitor vital signs including
heart rate, respiratory rate, oxygen saturation (Sp0O2), and body temperature throughout the
procedure.

» Recovery: Allow the animal to recover in a quiet, warm environment. Recovery to standing
can take 60-120 minutes.[5]

Protocol for Intravenous Induction of Anesthesia with
Tilazol®

This protocol is designed for the rapid induction of anesthesia, often prior to maintenance with
an inhalant anesthetic.

Materials:

Tilazol® (reconstituted to 100 mg/mL)

Intravenous catheter and administration set

Sterile saline solution

Animal scale

Monitoring equipment
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Procedure:

Animal Preparation: Place an intravenous catheter in a suitable vein (e.g., auricular vein).

Dosage Calculation: Weigh the animal and calculate the initial dose of Tilazol® (2-4 mg/kg).

[6]

Administration: Administer the calculated dose of Tilazol® slowly via the intravenous
catheter.

Anesthetic Depth Assessment: Continuously assess the level of anesthesia. If the initial dose
is insufficient for the intended procedure (e.g., endotracheal intubation), administer additional
small boluses of Tilazol® as needed.[6]

Maintenance: If required, connect the intubated animal to an anesthetic machine for
maintenance with an inhalant anesthetic (e.g., isoflurane, sevoflurane).

Monitoring and Recovery: Monitor vital signs closely. Recovery will depend on the total dose
administered and the use of any other anesthetic agents.

Signaling Pathways and Experimental Workflows
Signaling Pathways

The anesthetic and sedative effects of Tilazol® are mediated through the distinct actions of its

two components, tiletamine and zolazepam, on different neurotransmitter systems in the

central nervous system.
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Tiletamine's NMDA Receptor Antagonism

Tiletamine, a dissociative anesthetic, acts as a non-competitive antagonist at the N-methyl-D-
aspartate (NMDA) receptor.[8] By blocking the ion channel of the NMDA receptor, tiletamine

prevents the influx of calcium ions (Ca2*) into the postsynaptic neuron, thereby inhibiting
neuronal excitation and inducing a state of anesthesia.
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Zolazepam's GABA-A Receptor Agonism

Zolazepam, a benzodiazepine, enhances the effects of the inhibitory neurotransmitter gamma-
aminobutyric acid (GABA) at the GABA-A receptor.[8] By binding to an allosteric site on the
receptor, zolazepam increases the frequency of chloride (Cl~) channel opening, leading to
hyperpolarization of the postsynaptic neuron and resulting in sedation and muscle relaxation.[9]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating an anesthetic
protocol using Tilazol® in swine.
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Anesthetic Protocol Evaluation Workflow
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This workflow outlines the key steps from animal preparation to data analysis in a study
involving Tilazol® anesthesia in swine. Adherence to a standardized protocol is crucial for
ensuring animal welfare and obtaining reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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